Cas no 1564452-03-4 (4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1564452-03-4
• MF: C₇H₁₂ClN₃O₂S
• MW: 237.707078933716
• MDL: MFCD26089372
• CID: 5244295
• PubChem ID: 104019240
• Update Time: 2026-03-08

4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-ethyl-5-(1-methylethyl)-
• 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD26089372
• Inchi： 1S/C7H12ClN3O2S/c1-4-11-6(5(2)3)9-10-7(11)14(8,12)13/h5H,4H2,1-3H3
• InChI Key： MKNQUPCCXNLWGS-UHFFFAOYSA-N
• SMILES： N1=C(C(C)C)N(CC)C(S(Cl)(=O)=O)=N1

Additional information on 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Comprehensive Overview of 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1564452-03-4)

The chemical compound 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1564452-03-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their versatile reactivity and biological activity. The presence of both ethyl and isopropyl substituents enhances its steric and electronic properties, making it a valuable intermediate in the development of novel drug candidates and agrochemicals.

In recent years, the demand for triazole-based compounds has surged due to their role in medicinal chemistry and material science. Researchers are particularly interested in sulfonyl chlorides like 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride because of their ability to act as electrophilic reagents in cross-coupling reactions and amide bond formation. These reactions are critical for constructing complex molecules, including biologically active compounds and polymers. The compound's unique structure also makes it a candidate for studying enzyme inhibition and receptor modulation, topics that are currently trending in drug discovery circles.

From a synthetic perspective, 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride is often utilized in the preparation of sulfonamides, which are widely used in antibacterial and antifungal agents. The compound's reactivity with amines and alcohols allows for the creation of diverse sulfonate esters and sulfonamide derivatives, which are pivotal in designing targeted therapies. Given the growing interest in personalized medicine, this compound's potential to contribute to precision drug design cannot be overstated.

Another area where 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride shines is in material science. Its incorporation into polymeric materials can enhance thermal stability and mechanical strength, making it relevant for high-performance coatings and adhesives. The compound's sulfonyl chloride group also facilitates surface functionalization, a key process in developing nanomaterials and biocompatible interfaces. These applications align with the current focus on sustainable materials and green chemistry, which are highly searched topics in scientific databases.

Safety and handling of 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride require adherence to standard laboratory protocols. While it is not classified as a hazardous substance under most regulatory frameworks, proper storage conditions and personal protective equipment (PPE) are recommended to ensure safe usage. The compound's stability under ambient conditions and compatibility with common organic solvents further enhance its practicality in research settings.

In conclusion, 4-ethyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1564452-03-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug development and nanotechnology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.